Methyl 5-chloro-2-phenylthiophene-3-carboxylate

• Molecular Formula: C12H9ClO2S
• Molecular Weight: 252.72 g/mol
• IUPAC Name: methyl 5-chloro-2-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C12H9ClO2S/c1-15-12(14)9-7-10(13)16-11(9)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key: YLZQFVQAIIPYTP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC(=C1)Cl)C2=CC=CC=C2

Description

Methyl 5-chloro-2-phenylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C12H9ClO2S and its molecular weight is 252.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-phenylthiophene-3-carboxylate and NCS in CHCl3 was added perchloric acid, followed by stirring at 50° C. for overnight. To the reaction mixture was added water, and the aqueous layer was extracted with EtOAc. The organic layer was washed with water and brine in this order, dried over MgSO4, and then concentrated under reduced pressure. The residue obtained was purified by medium-pressure preparative liquid chromatography (silica gel, YAMAZEN YFLC WPrep2XY, hexane:EtOAc) to obtain methyl 5-chloro-2-phenylthiophene-3-carboxylate as a white solid.